Cas no 315246-11-8 (2-amino-4-(6-bromo-2H-1,3-benzodioxol-5-yl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile)

• Product Name: 2-amino-4-(6-bromo-2H-1,3-benzodioxol-5-yl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile
• CAS No: 315246-11-8
• MF: C₁₇H₁₁BrN₂O₅
• MW: 403.183643579483
• CID: 5477259
• Update Time: 2025-05-30

2-amino-4-(6-bromo-2H-1,3-benzodioxol-5-yl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(6-bromo-1,3-benzodioxol-5-yl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyran-3-carbonitrile
• 4H,5H-Pyrano[4,3-b]pyran-3-carbonitrile, 2-amino-4-(6-bromo-1,3-benzodioxol-5-yl)-7-methyl-5-oxo-
• 2-amino-4-(6-bromo-2H-1,3-benzodioxol-5-yl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile

• Inchi： 1S/C17H11BrN2O5/c1-7-2-13-15(17(21)24-7)14(9(5-19)16(20)25-13)8-3-11-12(4-10(8)18)23-6-22-11/h2-4,14H,6,20H2,1H3
• InChI Key： LEPVHPUDBWYUQN-UHFFFAOYSA-N
• SMILES： C12C=C(C)OC(=O)C=1C(C1=C(Br)C=C3OCOC3=C1)C(C#N)=C(N)O2

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 636.5±55.0 °C(Predicted)
• pka: 2.83±0.60(Predicted)

Additional information on 2-amino-4-(6-bromo-2H-1,3-benzodioxol-5-yl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile

Comprehensive Analysis of 2-amino-4-(6-bromo-2H-1,3-benzodioxol-5-yl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile (CAS No. 315246-11-8)

The compound 2-amino-4-(6-bromo-2H-1,3-benzodioxol-5-yl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile (CAS No. 315246-11-8) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a benzodioxole ring, a pyranopyran core, and a carbonitrile moiety. These features make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential applications in drug discovery and medicinal chemistry, given its structural similarity to bioactive heterocycles.

One of the most intriguing aspects of this compound is its 6-bromo-2H-1,3-benzodioxol-5-yl substituent, which is known to enhance binding affinity in certain biological targets. This has led to investigations into its role as a kinase inhibitor or enzyme modulator, topics frequently searched in academic and industrial circles. The presence of the amino and carbonitrile groups further expands its reactivity profile, enabling diverse synthetic modifications for structure-activity relationship (SAR) studies.

In recent years, the demand for heterocyclic compounds like 2-amino-4-(6-bromo-2H-1,3-benzodioxol-5-yl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile has surged due to their relevance in targeted drug delivery and cancer therapeutics. Online searches for "pyranopyran derivatives in medicine" or "benzodioxole-based drug candidates" highlight the growing curiosity about such molecules. Its CAS No. 315246-11-8 serves as a critical identifier for researchers sourcing high-purity samples for preclinical trials.

The synthetic route to this compound often involves multi-step palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry forums. Optimizing these processes to reduce waste and improve yield aligns with the pharmaceutical industry’s focus on sustainable synthesis. Additionally, computational chemists frequently model its 3D molecular conformation to predict interactions with proteins, a technique gaining traction in AI-driven drug design.

From an analytical perspective, 2-amino-4-(6-bromo-2H-1,3-benzodioxol-5-yl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile is characterized using advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, ensuring reproducibility in research—a key concern for laboratories addressing replication crises in scientific studies.

Beyond pharmaceuticals, this compound’s fluorescence properties have sparked interest in material science, particularly for designing organic semiconductors or bioimaging probes. Such interdisciplinary applications resonate with search trends around "multi-functional organic molecules" and "advanced material precursors".

In summary, CAS No. 315246-11-8 represents a versatile scaffold bridging medicinal chemistry and material innovation. Its intricate architecture and modifiable groups position it as a valuable candidate for addressing unmet needs in precision medicine and smart materials, making it a recurring subject in both peer-reviewed journals and patent literature.